Cas no 1006485-02-4 (4-amino-1-ethyl-N-(1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazole-5-carboxamide)

• Product Name: 4-amino-1-ethyl-N-(1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazole-5-carboxamide
• CAS No: 1006485-02-4
• MF: C₁₁H₁₆N₆O
• MW: 248.284340858459
• MDL: MFCD04969520
• CID: 5165829
• PubChem ID: 19620429
• Update Time: 2026-03-04

4-amino-1-ethyl-N-(1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-ethyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]-1H-pyrazole-5-carboxamide
• 4-amino-1-ethyl-N-(1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazole-5-carboxamide

• MDL： MFCD04969520
• Inchi： 1S/C11H16N6O/c1-3-17-10(9(12)6-15-17)11(18)13-4-8-5-14-16(2)7-8/h5-7H,3-4,12H2,1-2H3,(H,13,18)
• InChI Key： ZOEZPDSKWFCQHF-UHFFFAOYSA-N
• SMILES： N1(CC)C(C(NCC2=CN(C)N=C2)=O)=C(N)C=N1

Additional information on 4-amino-1-ethyl-N-(1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazole-5-carboxamide

Research Brief on 4-amino-1-ethyl-N-(1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazole-5-carboxamide (CAS: 1006485-02-4)

The compound 4-amino-1-ethyl-N-(1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazole-5-carboxamide (CAS: 1006485-02-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, which are often dysregulated in various cancers. The molecular structure of 4-amino-1-ethyl-N-(1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazole-5-carboxamide allows it to interact selectively with target kinases, thereby offering a promising avenue for targeted cancer therapy. Preliminary in vitro and in vivo studies have demonstrated its efficacy in inhibiting tumor growth with minimal off-target effects.

One of the key advancements in the research of this compound is its improved pharmacokinetic profile. Researchers have optimized the formulation to enhance bioavailability and reduce metabolic degradation, which has been a challenge with earlier analogs. These improvements have been validated through preclinical trials, showing sustained plasma concentrations and favorable tissue distribution.

Furthermore, the compound has shown synergistic effects when used in combination with existing chemotherapeutic agents. This combination therapy approach has the potential to overcome drug resistance, a major hurdle in cancer treatment. Recent publications have detailed the mechanistic insights into how 4-amino-1-ethyl-N-(1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazole-5-carboxamide enhances the efficacy of standard chemotherapy regimens.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as long-term toxicity, optimal dosing regimens, and potential drug-drug interactions need to be addressed in future studies. Ongoing research is focused on these aspects, with several phase I clinical trials currently in the pipeline.

In conclusion, 4-amino-1-ethyl-N-(1-methyl-1H-pyrazol-4-yl)methyl-1H-pyrazole-5-carboxamide represents a significant advancement in the field of targeted cancer therapy. Its unique pharmacological properties and promising preclinical data warrant further investigation to fully realize its therapeutic potential. This brief underscores the importance of continued research and development efforts to bring this compound closer to clinical application.